1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine

• IUPAC Name: 1-(2,4-dinitrophenyl)-3-(trifluoromethyl)piperidine
• InChI: InChI=1S/C12H12F3N3O4/c13-12(14,15)8-2-1-5-16(7-8)10-4-3-9(17(19)20)6-11(10)18(21)22/h3-4,6,8H,1-2,5,7H2
• InChI Key: SKPJDBFAYPCRKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C12H12F3N3O4
• Molecular Weight: 319.24 g/mol

Description

1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine, also known as DTDP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a piperidine derivative that has a trifluoromethyl group and a dinitrophenyl group attached to it. DTDP has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine is believed to bind to proteins and enzymes through its dinitrophenyl group, which forms covalent bonds with amino acid residues such as cysteine and lysine. This binding can cause changes in the conformation and activity of the protein or enzyme, allowing researchers to study its function and interactions with other molecules.
Biochemical and Physiological Effects
1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine has been found to exhibit a wide range of biochemical and physiological effects, including the inhibition of cytochrome P450 enzymes, the activation of protein kinase C, and the modulation of calcium signaling pathways. It has also been shown to induce oxidative stress and apoptosis in certain cell types.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine in lab experiments is its ability to selectively bind to proteins and enzymes, allowing researchers to study their function and interactions with other molecules. However, its potential toxicity and reactive nature must be taken into account when designing experiments, and precautions must be taken to ensure the safety of researchers and experimental subjects.

Future Directions

There are a number of potential future directions for research involving 1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine. One area of interest is the development of new fluorescent probes based on 1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine, which could be used for a variety of applications in imaging and diagnostics. Another area of interest is the use of 1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine as a tool for studying the mechanisms of drug metabolism and toxicity, which could have important implications for drug development and safety. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine, and to develop new methods for synthesizing and using this compound in scientific research.

Synthesis Methods

1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine can be synthesized using a variety of methods, including the reaction of 1-(2,4-dinitrophenyl)piperidine with trifluoromethyl iodide in the presence of a base such as potassium carbonate. Other methods involve the use of trifluoromethylating agents such as trifluoromethanesulfonic acid or trifluoromethyltrimethylsilane.

Scientific Research Applications

1-(2,4-Dinitrophenyl)-3-(trifluoromethyl)piperidine has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions, as a tool for investigating the mechanisms of enzyme-catalyzed reactions, and as a substrate for studying the activity of cytochrome P450 enzymes. Its ability to bind to proteins and enzymes makes it a valuable tool for studying their function and structure.